5-(4-ethoxyphenyl)-3-(3-methylphenyl)-1H-imidazole-2-thione

• IUPAC Name: 5-(4-ethoxyphenyl)-3-(3-methylphenyl)-1H-imidazole-2-thione
• InChI: InChI=1S/C18H18N2OS/c1-3-21-16-9-7-14(8-10-16)17-12-20(18(22)19-17)15-6-4-5-13(2)11-15/h4-12H,3H2,1-2H3,(H,19,22)
• InChI Key: LRMRUGFXJIPNNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CN(C(=S)N2)C3=CC=CC(=C3)C
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

5-(4-ethoxyphenyl)-3-(3-methylphenyl)-1H-imidazole-2-thione is a chemical compound that belongs to the imidazole family. It is known for its potential use in scientific research due to its unique properties.

Scientific Research Applications

Medicinal Perspective and Applications

• Antimicrobial, Antitumor, and Antidiabetic Agents : Research has highlighted the versatility of 2,4‐thiazolidinedione derivatives, including compounds like "5-(4-ethoxyphenyl)-3-(3-methylphenyl)-1H-imidazole-2-thione," in developing antimicrobial, anticancer, and antidiabetic agents. These derivatives demonstrate a novel mode of action, low cost, and straightforward synthesis, making them attractive to medicinal chemists for creating a wide range of lead molecules against various clinical disorders (Singh et al., 2022).

• PTP 1B Inhibitors for Treating T2DM : Thiazolidinedione scaffolds have been explored as potential PTP 1B inhibitors, offering a target-specific approach to manage deadly ailments like Type 2 Diabetes Mellitus (T2DM). Structural modifications in the TZD scaffold have led to the development of potent PTP 1B inhibitors, showcasing the scaffold's versatility in medicinal chemistry (Verma et al., 2019).

Synthesis and Chemical Properties

• Synthesis and Transformation of Phosphorylated Derivatives : The synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, including imidazoles, have been extensively studied. These compounds are characterized by their insectoacaricidal, sugar-lowering, and other types of activities, underscoring the importance of structural modification in developing pharmacologically active molecules (Abdurakhmanova et al., 2018).

Therapeutic Versatility

• Imidazo[2,1-b]-thiazoles : Derivatives of imidazo[2,1-b]thiazole, similar in structural complexity to "5-(4-ethoxyphenyl)-3-(3-methylphenyl)-1H-imidazole-2-thione," have shown extensive pharmacological activities. This review covers the development of new derivatives that exhibit diverse pharmacological actions, highlighting the compound's potential in designing versatile therapeutic agents (Shareef et al., 2019).